1,7-Dimethyl-3-(1-methyl-2-oxopropyl)-8-(phenylethyl)-1,3,5-trihydro-4-imidazo lino[1,2-h]purine-2,4-dione

• IUPAC Name: 4,7-dimethyl-2-(3-oxobutan-2-yl)-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H23N5O3/c1-12-11-24-17-18(23(5)21(29)26(19(17)28)13(2)15(4)27)22-20(24)25(12)14(3)16-9-7-6-8-10-16/h6-11,13-14H,1-5H3
• InChI Key: BNMOYDQBJLJTMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C(C)C4=CC=CC=C4)N(C(=O)N(C3=O)C(C)C(=O)C)C
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol

Description

1,7-Dimethyl-3-(1-methyl-2-oxopropyl)-8-(phenylethyl)-1,3,5-trihydro-4-imidazo lino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
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Scientific Research Applications

Analytical Methods for Linagliptin

Linagliptin, a dipeptidylpeptidase 4 (DPP4) inhibitor, chemically similar to the queried compound, is used in diabetes treatment. The development of high-performance thin-layer chromatography (HPTLC) methods for linagliptin in tablet form, demonstrating the importance of precise analytical techniques for drug quantification and stability studies, might provide insights into handling similar compounds (Rode & Tajne, 2021).

Synthetic Biology and Unnatural Base Pairs

Research into unnatural base pairs, such as those involving imidazo and naphthyridine pairs for synthetic biology applications, highlights the potential of structurally unique imidazolino purine analogs in expanding the genetic code. This could offer a pathway to understand the scientific applications of complex purine derivatives in genetic engineering and synthetic biology (Saito-Tarashima & Minakawa, 2018).

Medicinal Chemistry of Hydantoin Derivatives

The exploration of hydantoin, an imidazolidine-2,4-dione derivative, reveals its significant role in medicinal chemistry, highlighting a range of biological and pharmacological activities. This underscores the potential medical applications of structurally complex purine analogs in therapeutic and agrochemical applications, including the synthesis of non-natural amino acids and their conjugates (Shaikh et al., 2023).

Environmental and Agricultural Applications

A study on alternatives to methyl bromide for vegetable crop production discusses the efficacy of different compounds, including 1,3-dichloropropene and dimethyl disulfide, against soil-borne pests. This research could inform potential agricultural applications of related chemical entities in pest management strategies (Santos & Gilreath, 2006).